4-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-[(4-chlorobenzoyl)amino]-N-(furan-2-ylmethyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O3/c1-22-15(17(24)19-9-13-3-2-8-25-13)14(10-20-22)21-16(23)11-4-6-12(18)7-5-11/h2-8,10H,9H2,1H3,(H,19,24)(H,21,23)
• InChI Key: XLMJVDMSXDHUQJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)NC(=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CO3
• Molecular Formula: C17H15ClN4O3
• DSSTOX Substance ID: DTXSID201132937
• Molecular Weight: 358.8 g/mol
• CAS RN: 1005584-77-9

Description

4-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CFA, and it has been found to exhibit a range of biochemical and physiological effects that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

CFA works by binding to the active site of the COX-2 enzyme, thereby preventing it from catalyzing the conversion of arachidonic acid into prostaglandins. This results in a reduction in the production of prostaglandins, which in turn leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
CFA has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, CFA has also been found to exhibit anti-cancer, anti-angiogenic, and neuroprotective effects. These effects are thought to be due to the ability of CFA to modulate a variety of signaling pathways involved in cell growth, differentiation, and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CFA in lab experiments is its specificity for COX-2. This allows researchers to selectively inhibit the activity of this enzyme without affecting the activity of other enzymes involved in prostaglandin synthesis. However, one limitation of using CFA is its relatively low potency compared to other COX-2 inhibitors. This can make it difficult to achieve the desired level of inhibition in certain experimental settings.

Future Directions

There are several potential future directions for research involving CFA. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of CFA. Another area of interest is the investigation of the potential anti-cancer and neuroprotective effects of CFA, as well as its ability to modulate other signaling pathways involved in disease pathogenesis. Finally, further studies are needed to fully understand the advantages and limitations of using CFA in lab experiments, and to develop new experimental protocols that maximize its effectiveness.

Scientific Research Applications

CFA has been widely used in scientific research due to its ability to selectively inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). This enzyme plays a key role in the production of prostaglandins, which are involved in a wide range of physiological processes, including inflammation, pain, and fever. By inhibiting COX-2 activity, CFA has been found to have potential applications in the treatment of a variety of diseases and conditions, including cancer, arthritis, and Alzheimer's disease.